Cas no 39987-25-2 (Dimethyl iminodiacetate hydrochloride)

• Product Name: Dimethyl iminodiacetate hydrochloride
• CAS No: 39987-25-2
• MF: C₆H₁₂ClNO₄
• MW: 197.616781234741
• MDL: MFCD00216724
• CID: 89408
• PubChem ID: 57651603
• Update Time: 2025-10-30

Dimethyl iminodiacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2,2'-azanediyldiacetate hydrochloride
• Dimethyl Iminodiacetate Hydrochloride
• Dimethyl iminodiacetate hydrochloride Dimethyl iminodiacetate hydrochloride
• methyl 2-[(2-methoxy-2-oxoethyl)amino]acetate,hydrochloride
• Iminodiacetic Acid Dimethyl Ester Hydrochloride
• NSC243632
• BP-21386
• 39987-25-2
• D5385
• Dimethyl iminodiacetate hydrochloride, >=98.0%
• AKOS000442211
• AMY10184
• Dimethyl 2,2'-azanediyldiacetate--hydrogen chloride (1/1)
• iminodiacetic acid dimethyl ester-hydrochloride
• DIMETHYL IMINODIACETATE HCl
• MFCD00216724
• Iminodiacetic dimethyl ester hydrochloride
• SR-01000638960-1
• methyl 2-[(2-methoxy-2-oxoethyl)amino]acetate;hydrochloride
• Z1245635736
• iminodiacetic acid dimethylester hydrochloride salt
• DS-17389
• Dimethyl 2,2 inverted exclamation mark -Azanediyldiacetate Hydrochloride
• DTXSID40369461
• SY105152
• IIWYYIACSUPJCN-UHFFFAOYSA-N
• SCHEMBL112927
• O11724
• CS-0128929
• EN300-67089
• Dimethyl2,2'-azanediyldiacetatehydrochloride
• NSC-243632
• DIMETHYL 2,2'-AZANEDIYLDIACETATE HCL
• Glycine, N-(2-methoxy-2-oxoethyl)-, methyl ester, hydrochloride
• CCG-49510
• methyl 2-[(2-methoxy-2-oxoethyl)amino]acetate hydrochloride
• FT-0639597
• DB-027058
• Dimethyl iminodiacetate hydrochloride

• MDL： MFCD00216724
• Inchi： 1S/C6H11NO4.ClH/c1-10-5(8)3-7-4-6(9)11-2;/h7H,3-4H2,1-2H3;1H
• InChI Key： IIWYYIACSUPJCN-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CNCC(=O)OC)=O

Computed Properties

• Exact Mass: 197.04500
• Monoisotopic Mass: 197.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.124
• Melting Point: ~170 °C (dec.)
• Boiling Point: 210.3°Cat760mmHg
• Flash Point: 81°C
• PSA: 64.63000
• LogP: 0.11490
• Solubility: Not determined

Dimethyl iminodiacetate hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dimethyl iminodiacetate hydrochloride

Dimethyl iminodiacetate hydrochloride (CAS No. 39987-25-2): A Comprehensive Overview

Dimethyl iminodiacetate hydrochloride, with the chemical formula C₆H₁₁NO₄·HCl, is a versatile compound widely utilized in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 39987-25-2, has garnered significant attention due to its multifaceted applications, particularly in coordination chemistry, chelation therapy, and as an intermediate in the synthesis of various pharmaceutical agents.

The structure of dimethyl iminodiacetate hydrochloride consists of a central imine group flanked by two carboxylate moieties, each substituted with a methyl group. This unique structural feature imparts remarkable chelating properties, making it an effective ligand for metal ions. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in a wide range of applications.

In recent years, dimethyl iminodiacetate hydrochloride has been extensively studied for its potential in biomedical applications. Its ability to form stable complexes with various metal ions has opened new avenues in the development of targeted drug delivery systems. For instance, research has demonstrated its efficacy in forming complexes with transition metals such as copper and zinc, which are crucial for various enzymatic processes and cellular functions.

One of the most promising applications of dimethyl iminodiacetate hydrochloride is in the field of cancer therapy. Studies have shown that metal complexes formed with this ligand exhibit significant anticancer properties. The ability to selectively target tumor cells while minimizing toxicity to healthy cells makes it an attractive candidate for developing novel chemotherapeutic agents. Furthermore, the compound's stability under physiological conditions enhances its suitability for clinical applications.

The role of dimethyl iminodiacetate hydrochloride in environmental chemistry cannot be overstated either. Its chelating properties make it an effective agent for removing heavy metals from contaminated water sources. By forming stable complexes with toxic metals such as lead and mercury, it aids in their precipitation and removal, thereby mitigating environmental pollution.

In the realm of material science, dimethyl iminodiacetate hydrochloride has found utility as a precursor for synthesizing various functional materials. Its ability to act as a cross-linking agent has been exploited in the development of polymers with enhanced mechanical and thermal properties. These materials find applications in industries ranging from aerospace to automotive, where high-performance materials are essential.

The synthesis of dimethyl iminodiacetate hydrochloride involves a series of well-defined chemical reactions that highlight its synthetic versatility. The process typically begins with the condensation of formaldehyde with ethylenediamine, followed by carboxylation and methylation to introduce the necessary functional groups. The final step involves salt formation with hydrochloric acid to yield the desired product. This synthetic route underscores the compound's accessibility and scalability for industrial production.

The analytical characterization of dimethyl iminodiacetate hydrochloride is another critical aspect that underscores its importance in research and development. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray diffraction (XRD) are commonly employed to confirm its molecular structure and purity. These analytical methods not only ensure the quality of the compound but also provide insights into its behavior under different conditions.

The safety profile of dimethyl iminodiacetate hydrochloride is another area that has been extensively studied. While it is generally considered safe when handled properly, appropriate precautions must be taken to avoid exposure to air and moisture, which can lead to decomposition. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling, and storage should be conducted in a dry, cool environment.

The future prospects for dimethyl iminodiacetate hydrochloride are vast and exciting. Ongoing research is exploring new applications in areas such as nanotechnology and biomedicine. For instance, its potential use as a component in drug-eluting stents and other medical implants is being investigated. Additionally, its role in developing smart materials that can respond to external stimuli is gaining traction among researchers.

In conclusion, dimethyl iminodiacetate hydrochloride, identified by its CAS number 39987-25-2, is a compound of immense importance in various scientific disciplines. Its unique structural features and versatile applications make it a valuable tool for researchers and industry professionals alike. As advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of chemical and pharmaceutical innovation.